Cas no 1093397-15-9 (Methyl-2-formylpyrimidine-5-carboxylate)

• Product Name: Methyl-2-formylpyrimidine-5-carboxylate
• CAS No: 1093397-15-9
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 2109289
• Update Time: 2023-08-04

Methyl-2-formylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-formylpyrimidine-5-carboxylate
• RDKPAGIQZAZQRJ-UHFFFAOYSA-N
• Methyl-2-formylpyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 2-formyl-, methyl ester

• Inchi： 1S/C7H6N2O3/c1-12-7(11)5-2-8-6(4-10)9-3-5/h2-4H,1H3
• InChI Key： RDKPAGIQZAZQRJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=O)N=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Topological Polar Surface Area: 69.2